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Compound of Interest

Compound Name: Cyanox CY 1790

Cat. No.: B1669380 Get Quote

This guide provides comprehensive technical information on Cyanox CY 1790, a high-

performance antioxidant, tailored for researchers, scientists, and professionals in drug

development and materials science.

Core Properties and Specifications
Cyanox CY 1790, also known as Irganox 1790, is a sterically hindered phenolic antioxidant.[1]

It is primarily utilized to protect polymeric materials from degradation caused by exposure to

heat, light, and oxygen.[1] Its high thermal stability makes it suitable for use in high-

temperature processing environments.[1]
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Property Value Source

Chemical Name

1,3,5-Tris(4-tert-butyl-3-

hydroxy-2,6-

dimethylbenzyl)-1,3,5-triazine-

2,4,6(1H,3H,5H)-trione

[1]

CAS Number 40601-76-1 [2]

Molecular Formula C₄₂H₅₇N₃O₆ [1]

Molecular Weight 699.92 g/mol

Appearance
White to almost white

crystalline powder
[1]

Melting Point 159.0 - 163.0 °C

Purity ≥96%

Solubility
Soluble in DMSO (≥ 100

mg/mL)

Technical Specifications
Parameter Specification

Transmittance @ 425 nm > 95 %

Transmittance @ 500 nm > 97 %

Safety and Hazard Information
The following data is summarized from the Material Safety Data Sheet (MSDS).

GHS Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation

Handling and Storage
Condition Recommendation

Handling

Avoid breathing dust, fume, gas, mist, vapors, or

spray. Wash hands thoroughly after handling.

Do not eat, drink or smoke when using this

product. Use only outdoors or in a well-

ventilated area. Wear protective gloves,

protective clothing, eye protection, and face

protection.

Storage
Store in a well-ventilated place. Keep container

tightly closed. Store locked up.

In Case of Exposure

IF ON SKIN: Wash with plenty of soap and

water. IF INHALED: Remove victim to fresh air

and keep at rest in a position comfortable for

breathing. IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. IF SWALLOWED: Rinse mouth.

Experimental Protocols: Antioxidant Efficacy in
Polyethylene
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The following methodology is based on a study investigating the resistance of phenolic

antioxidants to chlorine dioxide in polyethylene.

Objective
To determine the degradation rate and depletion time of Cyanox CY 1790 in polyethylene

when exposed to chlorine dioxide-treated water.

Materials and Equipment
Polyethylene tape samples (0.1 ± 0.01 wt. % Cyanox CY 1790)

Chlorine dioxide solution (10 ppm, buffered to pH 6.8)

Constant temperature water bath (70 °C)

Differential Scanning Calorimeter (DSC)

Procedure
Sample Exposure:

Immerse polyethylene tape samples containing Cyanox CY 1790 into the chlorine dioxide

solution.

Maintain the solution at a constant temperature of 70 °C.

Remove samples at predetermined time intervals for analysis.

Analysis by Differential Scanning Calorimetry (DSC):

Measure the Oxidation Induction Time (OIT) of the exposed samples using a DSC

instrument.

The OIT is the time until the onset of exothermic oxidation of the material under an oxygen

atmosphere at a specified temperature.

A decrease in OIT indicates the depletion of the antioxidant.
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Data Interpretation:

Plot the OIT values against the exposure time to determine the rate of antioxidant

depletion.

The antioxidant depletion time is the point at which the OIT reaches a baseline level,

indicating the antioxidant is no longer effective.

Visualizations
Experimental Workflow for Antioxidant Depletion
Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Antioxidant Depletion Analysis

Sample Preparation

Exposure to Chlorine Dioxide

Analysis

Results

Polyethylene tapes with 
 0.1% Cyanox CY 1790

Immerse PE tapes in solution

Introduction of samples

10 ppm Chlorine Dioxide Solution 
 (pH 6.8, 70°C)

DSC Analysis to determine 
 Oxidation Induction Time (OIT)

Sample removal at intervals

Plot OIT vs. Exposure Time

OIT data

Determine Antioxidant 
 Depletion Rate

Determine Antioxidant 
 Depletion Time
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Antioxidant Mechanism of Hindered Phenols

Oxidative Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. specialchem.com [specialchem.com]

2. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [In-Depth Technical Guide to Cyanox CY 1790 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669380#cyanox-cy-1790-material-safety-data-
sheet-for-research-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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